Cas no 2345673-40-5 ((2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid)

• Product Name: (2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• CAS No: 2345673-40-5
• MF: C₁₀H₁₂F₃NO₃
• MW: 251.202393531799
• CID: 6465883
• PubChem ID: 165932308
• Update Time: 2025-06-07

(2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• EN300-7100744
• 2345673-40-5

• Inchi： 1S/C10H12F3NO3/c11-10(12,13)9(17)14-6-3-1-2-5(6)4-7(14)8(15)16/h5-7H,1-4H2,(H,15,16)/t5-,6-,7-/m0/s1
• InChI Key： RNRDJNUGZYZDNE-ACZMJKKPSA-N
• SMILES： FC(C(N1[C@H](C(=O)O)C[C@@H]2CCC[C@H]12)=O)(F)F

Computed Properties

• Exact Mass: 251.07692773g/mol
• Monoisotopic Mass: 251.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid

Introduction to (2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic Acid (CAS No. 2345673-40-5)

(2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2345673-40-5, belongs to a class of molecules known for their potential applications in the development of novel therapeutic agents. Its unique stereochemistry and functional groups make it a subject of interest for researchers exploring innovative synthetic pathways and pharmacological properties.

The molecular framework of (2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid features a cyclopenta[b]pyrrole core, which is a fused heterocyclic system incorporating both pyrrole and cyclopentane rings. This structural motif is particularly significant in medicinal chemistry due to its ability to mimic natural products and exhibit diverse biological activities. The presence of multiple stereocenters, specifically at positions 2, 3a, and 6a, underscores the compound's chiral nature and the importance of stereochemical control in its synthesis and application.

The trifluoroacetyl group attached to the molecule at the 1-position introduces a high electronegative element that can influence the electronic properties and reactivity of the compound. Fluorine atoms are known for their ability to modulate pharmacokinetic parameters such as metabolic stability, lipophilicity, and binding affinity. This feature makes (2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid an attractive candidate for further investigation in drug discovery efforts.

In recent years, there has been growing interest in the development of novel scaffolds based on cyclopenta[b]pyrrole derivatives due to their reported biological activities. For instance, some analogs have shown promise as inhibitors of enzymes involved in inflammatory pathways or as modulators of neurotransmitter systems. The carboxylic acid group at the 2-position provides a potential site for further functionalization, allowing chemists to explore diverse derivatization strategies that could enhance the pharmacological profile of the compound.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, are frequently employed to achieve high enantioselectivity and yield. The development of efficient synthetic routes not only facilitates research but also contributes to the broader understanding of molecular architecture-activity relationships in medicinal chemistry.

Recent studies have highlighted the importance of computational modeling in predicting the biological behavior of complex molecules like (2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid. Molecular docking simulations can provide valuable insights into how the compound interacts with biological targets such as enzymes or receptors. These computational approaches are often used in conjunction with experimental validation to accelerate the discovery process.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying supramolecular chemistry and materials science. For example, the rigid heterocyclic core can serve as a template for designing self-assembling structures or for creating novel materials with specific properties.

As our understanding of chemical biology advances, compounds like (2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid are likely to play an increasingly important role in developing next-generation therapeutics. Their complex structures offer opportunities for designing molecules with tailored biological activities and improved pharmacological properties. Continued research into synthetic methodologies and biological evaluations will be essential to fully realize their potential.

The interdisciplinary nature of modern chemical research underscores the importance of collaboration between synthetic chemists, biologists, and computational scientists. By leveraging advances in each field, researchers can more effectively explore the vast chemical space available to them and identify novel compounds with therapeutic promise.

In conclusion, (2S,3aS,6aS)-1-(trifluoroacetyl)-octahydrocyclopenta[b]pyrrole-2-carboxylic acid represents a fascinating example of how structural complexity can lead to novel biological activities. Its unique features make it a compelling subject for further study in pharmaceutical chemistry and beyond. As research progresses，this compound will continue to contribute to our understanding of molecular interactions and inspire new approaches to drug discovery.